Cas no 1807257-35-7 (Ethyl 2-cyano-4-difluoromethoxy-5-formylphenylacetate)

• Product Name: Ethyl 2-cyano-4-difluoromethoxy-5-formylphenylacetate
• CAS No: 1807257-35-7
• MF: C₁₃H₁₁F₂NO₄
• MW: 283.22755074501
• CID: 4944540
• Update Time: 2025-10-23

Ethyl 2-cyano-4-difluoromethoxy-5-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethoxy-5-formylphenylacetate

• Inchi： 1S/C13H11F2NO4/c1-2-19-12(18)5-8-3-10(7-17)11(20-13(14)15)4-9(8)6-16/h3-4,7,13H,2,5H2,1H3
• InChI Key： AUXTZRSEMXBSTK-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(=CC=1C=O)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 393
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 2-cyano-4-difluoromethoxy-5-formylphenylacetate

Ethyl 2-cyano-4-difluoromethoxy-5-formylphenylacetate: A Comprehensive Overview

Ethyl 2-cyano-4-difluoromethoxy-5-formylphenylacetate, with the CAS number 1807257-35-7, is a complex organic compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group, a difluoromethoxy group, and a formyl group attached to a phenyl ring, further substituted with an ethyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of Ethyl 2-cyano-4-difluoromethoxy-5-formylphenylacetate in medicinal chemistry, particularly in the development of bioactive compounds. Researchers have explored its role as a lead compound in the synthesis of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The cyano group and formyl group are known to enhance the molecule's ability to interact with biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. One of the most efficient methods reported in recent literature involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining product quality. This approach has been widely adopted in both academic and industrial settings due to its scalability and reproducibility.

In terms of physical properties, Ethyl 2-cyano-4-difluoromethoxy-5-formylphenylacetate exhibits a melting point of approximately 120°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

One of the most intriguing aspects of this compound is its reactivity under different chemical conditions. The presence of the difluoromethoxy group introduces unique electronic effects that influence the molecule's behavior in reactions such as nucleophilic substitution and electrophilic aromatic substitution. Recent experiments have demonstrated that this group can act as an electron-withdrawing substituent, thereby enhancing the electrophilicity of the aromatic ring and facilitating further functionalization.

Moreover, the formyl group attached to the phenyl ring plays a crucial role in determining the compound's biological activity. It has been shown to participate in hydrogen bonding interactions with biomolecules, which is essential for binding to protein targets. This property has led to its exploration as a potential ligand in drug discovery programs targeting enzyme inhibition.

From an environmental perspective, Ethyl 2-cyano-4-difluoromethoxy-5-formylphenylacetate has been evaluated for its biodegradability and toxicity profiles. Initial studies indicate that it exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its environmental impact.

In conclusion, Ethyl 2-cyano-4-difluoromethoxy-5-formylphenylacetate (CAS No: 1807257-35-7) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with its reactivity and biological activity, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to make significant contributions to the advancement of science and technology.